Cas no 1379994-17-8 (2-Amino-3-(4-iodophenyl)propan-1-ol hydrochloride)

• Product Name: 2-Amino-3-(4-iodophenyl)propan-1-ol hydrochloride
• CAS No: 1379994-17-8
• MF: C₉H₁₃ClINO
• MW: 313.563093900681
• CID: 5840499
• PubChem ID: 122199004
• Update Time: 2025-06-08

2-Amino-3-(4-iodophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-iodophenyl)propan-1-ol hydrochloride
• EN300-195886
• 1379994-17-8
• SCHEMBL21144910
• 2-Amino-3-(4-iodophenyl)propan-1-olhydrochloride

• Inchi： 1S/C9H12INO.ClH/c10-8-3-1-7(2-4-8)5-9(11)6-12;/h1-4,9,12H,5-6,11H2;1H
• InChI Key： CDJHKWJCBUCAQL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(I)=CC=1)C(N)CO.Cl

Computed Properties

• Exact Mass: 312.97304g/mol
• Monoisotopic Mass: 312.97304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-Amino-3-(4-iodophenyl)propan-1-ol hydrochloride

Introduction to 2-Amino-3-(4-iodophenyl)propan-1-ol hydrochloride (CAS No. 1379994-17-8)

2-Amino-3-(4-iodophenyl)propan-1-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1379994-17-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both amino and hydroxyl functional groups, coupled with an iodinated aromatic ring, which makes it a versatile intermediate in the synthesis of biologically active agents.

The structural motif of 2-amino-3-(4-iodophenyl)propan-1-ol hydrochloride consists of a propyl chain substituted at the third carbon with a phenyl ring bearing an iodine atom at the para position. This unique arrangement confers upon the molecule distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development. The hydrochloride salt form enhances its solubility in aqueous media, facilitating its use in various biochemical assays and in vitro studies.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing iodinated aromatic rings. The iodine atom serves as a handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. For instance, studies have demonstrated that iodinated aromatic compounds can interact with specific enzymes and receptors, modulating pathways involved in inflammation, cancer, and neurodegeneration.

One of the most compelling aspects of 2-amino-3-(4-iodophenyl)propan-1-ol hydrochloride is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that exhibit inhibitory effects on targets such as kinases and transcription factors. These targets are often dysregulated in diseases like cancer, making them attractive therapeutic candidates. Preliminary in vitro studies have shown that derivatives of this compound can disrupt signaling cascades associated with tumor growth and metastasis.

The hydrochloride salt form of this compound is particularly noteworthy for its improved pharmacokinetic properties. Salts are often used to enhance the stability and bioavailability of active pharmaceutical ingredients (APIs). In the case of 2-amino-3-(4-iodophenyl)propan-1-ol hydrochloride, the hydrochloride moiety ensures better solubility, which is critical for oral and intravenous administration. This property makes it an attractive candidate for formulation into drug products designed for systemic delivery.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between 2-amino-3-(4-iodophenyl)propan-1-ol hydrochloride and biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential binding pockets on proteins relevant to human health and disease. These virtual screening approaches have accelerated the process of identifying lead compounds for further optimization.

The synthesis of 2-amino-3-(4-iodophenyl)propan-1-ol hydrochloride involves multi-step organic reactions, including nucleophilic substitution, reduction, and salt formation. The presence of the iodine atom introduces challenges during synthesis, as it requires careful control of reaction conditions to prevent unwanted side reactions. However, modern synthetic methodologies have refined these processes, allowing for efficient production on both laboratory and industrial scales.

Recent publications highlight the utility of 2-amino-3-(4-iodophenyl)propan-1-ol hydrochloride in designing probes for imaging applications. Iodinated compounds are frequently used as tracers in nuclear medicine due to their ability to be incorporated into radiopharmaceuticals. By modifying this scaffold, researchers aim to develop novel contrast agents that can improve diagnostic accuracy in conditions such as brain disorders and cardiovascular diseases.

The growing body of evidence supporting the biological relevance of 2-amino-3-(4-iodophenyl)propan-1-ol hydrochloride underscores its importance as a building block in medicinal chemistry. As research continues to uncover new therapeutic opportunities, this compound is poised to play a significant role in the development of next-generation drugs. Its unique structural features offer a rich palette for medicinal chemists to explore, driving innovation in drug discovery programs worldwide.